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An In-Depth Technical Guide to the Commercial Sourcing of 4-Phenoxyphenylboronic Acid
Pinacol Ester for Advanced Research and Development

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive framework for identifying, evaluating, and utilizing commercial sources of 4-
phenoxyphenylboronic acid pinacol ester (CAS No. 269410-26-6). Beyond a simple list of
suppliers, this document delves into the critical aspects of quality control, analytical data
interpretation, and practical application that are paramount for achieving reproducible, high-
fidelity results in medicinal chemistry and materials science.

Introduction: The Strategic Importance of 4-
Phenoxyphenylboronic Acid Pinacol Ester

4-Phenoxyphenylboronic acid pinacol ester is a key building block in modern organic synthesis,
prized for its role in constructing complex molecular architectures.[1] Its structure, featuring a
phenoxyphenyl scaffold coupled with a versatile boronic acid pinacol ester, makes it an ideal
reagent for Suzuki-Miyaura cross-coupling reactions.[2][3] This palladium-catalyzed carbon-
carbon bond-forming reaction is a cornerstone of pharmaceutical development, enabling the
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efficient synthesis of biaryl and heteroaryl structures that are prevalent in many active
pharmaceutical ingredients (APIs).[1][4]

The pinacol ester form offers enhanced stability and handling characteristics compared to the
corresponding free boronic acid, mitigating issues of dehydration and trimerization. However, it
is not without its own set of challenges, primarily its susceptibility to hydrolysis, which
necessitates rigorous quality control and specific analytical methods.[3][5]

Molecular Structure and Properties:
e Chemical Formula: C1sH21BO3[6]
e Molecular Weight: 296.17 g/mol [7]

e Synonyms: 4,4,5,5-Tetramethyl-2-(4-phenoxyphenyl)-1,3,2-dioxaborolane, Phenyl 4-
(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ether[6][7]

Commercial Supplier Landscape and Evaluation

The selection of a commercial supplier is a critical decision that directly impacts experimental
outcomes, timelines, and the integrity of research data. A tiered approach to supplier evaluation
Is recommended, beginning with broad availability and narrowing down to suppliers who can
provide the necessary quality assurance for your specific application.

Identifying Potential Suppliers

A number of chemical suppliers list 4-phenoxyphenylboronic acid pinacol ester in their
catalogs. These range from large, multinational corporations to smaller, specialized companies.
The following table summarizes a selection of known suppliers.
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Supplier CAS Number Purity (Typical) Notes

Offers various grades

and quantities suitable
Sigma-Aldrich (Merck)  269410-26-6 >97% a

for research and

development.

Provides a range of
organic building

Oakwood Chemical 269410-26-6 97% )
blocks for synthesis.

[6]

Specializes in boronic
Boron Molecular 269410-26-6 97% acids and their

derivatives.[7]

Listed as a supplier on
AK Scientific 269410-26-6 Not specified chemical marketplace
platforms.[8]

Formerly part of the
269410-26-6 97% Acros Organics
portfolio.[9]

Thermo Scientific

Chemicals

Lists multiple, often
international,
269410-26-6 Varies (98-100%) manufacturers with

varying price points

ChemicalBook

Aggregators

and stated purities.[8]

Note: This table is not exhaustive and is intended for illustrative purposes. Availability and
specifications are subject to change.

A Workflow for Supplier Qualification

A systematic approach is essential to vet suppliers and ensure the material meets the stringent
requirements of drug development. The following workflow diagram illustrates a robust
qualification process.
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Supplier & Quality Evaluation Workflow
Identify Potential Suppliers
(e.g., Sigma-Aldrich, Oakwood)

'

Request Lot-Specific Documentation
- Certificate of Analysis (CoA)
- SDS

'

Analyze CoA Data
- Purity (HPLC, NMR)
- Identity (NMR, MS)
- Residual Solvents (GC)
- Water Content (Karl Fischer)

'

Assess Hydrolysis Risk
- Check for Boronic Acid Impurity
- Review Analytical Method

l

Meets Research
Criteria?

Procure Small-Scale Sample
for In-House Validation

Perform QC Testing
- Confirm Identity & Purity

- Test in Model Reaction

Validation
Successful?

Approve Supplier for Reject Supplier or Lot
Project-Scale Procurement Request New Lot/Supplier

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Suzuki-Miyaura Coupling Workflow

1. Preparation
Dry Glassware Degas Solvents
(Oven or Flame-Dry) (e.g., Sparge with Argon)
7~

2. Reaction Setu%(under Inert Gas)\

Add Reagents to Flask:
- Aryl Halide (1.0 eq)
- Boronic Ester (1.1-1.5 eq)
- Pd Catalyst (e.g., Pd(PPhs)4)
- Base (e.g., K2COs, Cs2C03)

Add Degassed Solvent(s)
(e.g., Toluene/Water, Dioxane)

Heat Reaction Mixture
(e.g., 80-110 °C) with Stirring

Monitor Reaction Progress
(TLC, LC-MS)

3. Work-up & Purification

J

-

Cool to Room Temp
Quench Reaction

Perform Liquid-Liquid Extraction
(e.g., EtOAc/Water)
Dry Organic Layer (e.g., Na2SOa4)
& Concentrate

'

Purify Crude Product
(Column Chromatography)
o )

4. Anglysis

Characterize Final Product
(NMR, MS, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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